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The table below summarizes the core findings from a key human clinical trial investigating the acute effects
of a single dose of GCG-rich green tea extract (GCG-GTE) [1].

Significance &

Aspect GCG-GTE Group Placebo Group .
Interpretation
Prefrontal Significantly reduced No significant Suggests improved neural
Cortex activation in left and right reduction in DLPFC efficiency; the brain
Activation dorsolateral prefrontal cortex  activation [1]. requires less effort to
(DLPFC) during cognitive perform the same cognitive
tasks [1]. task [1].
Behavioral Numerical increase in Numerical decrease The reduced brain
Cognitive performance scores, but not  in performance activation occurred without
Performance statistically significant [1]. scores, but not compromising task

statistically
significant [1].

performance, supporting the
neural efficiency hypothesis

[1].

Key Proposed GCG has higher blood-brain N/A The effects are attributed to
Mechanism barrier permeability (2.4x the direct biological activity
that of EGCG) and strong of GCG rather than a
antioxidant/anti-aggregation general placebo effect [1].
properties [1].
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Detailed Experimental Protocols

Understanding the methodology is crucial for evaluating the evidence and designing future studies.

Human Randomized Controlled Trial (Acute Effects)

This study provides the primary data for the comparison above [1].

e Study Design: A randomized, double-blind, placebo-controlled, parallel-group trial.

¢ Participants: 35 healthy adults (mean age 32.4 + 4.27; 16 females).

¢ Intervention: A single oral dose of 900 mg of GCG-GTE or a matching placebo. The GCG-GTE was
prepared from fresh green tea leaves to contain nearly equal amounts of epicatechins and catechin
epimers [1].

¢ Cognitive Assessment & Brain Imaging: Participants completed computerized cognitive tasks at
baseline and one hour post-consumption. During the tasks, hemodynamic responses in the
prefrontal cortex were measured using functional near-infrared spectroscopy (fNIRS) to
observe changes in oxyhemoglobin (HbO2) concentration [1].

¢ Primary Outcome: The change in hemodynamic response in the DLPFC. Secondary outcomes
included behavioral performance on the cognitive tasks [1].

Supporting Preclinical and Chronic Studies

While the focus is on acute effects, long-term studies provide context for GCG's potential.

¢ Long-Term Animal Studies: Multiple studies in murine models (e.g., scopolamine-induced
impairment, Alzheimer's disease models, aged mice) have shown that chronic oral administration
of GCG-GTE (over 4-10 weeks) can alleviate cognitive deficits [1].

¢ Long-Term Human Study: An 8-week clinical trial in middle-aged adults found that GCG-GTE intake
had beneficial effects on attention and working memory [1]. This suggests different mechanisms for
acute (neural efficiency) versus long-term (possible neuroprotective) effects.

Proposed Mechanisms of Action

The cognitive effects of GCG are linked to its unique properties and interaction with neural pathways.
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The diagram above illustrates the overall pathway, and the experimental workflow for the key human study

is detailed below.
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Interpretation for Researchers

¢ Neural Efficiency vs. Performance: The primary finding of reduced DLPFC activation with
unchanged behavioral performance is a critical nuance. For researchers, this indicates that GCG's

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s528658?utm_src=pdf-body-img
https://www.smolecule.com/products/s528658?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

acute benefit may not be measured by traditional cognitive test scores alone but requires
neuroimaging techniques like fNIRS or EEG to detect.

o Differential Effects from EGCG: Much of the green tea research focus has been on EGCG. This
data highlights GCG as a distinct and potent compound with higher BBB permeability, making it a
compelling candidate for further neuropharmacological development [1].

¢ Future Research Directions: Current evidence for acute cognitive effects in humans comes from a
single, relatively small study. Larger trials are needed to confirm these findings. Research is also
needed to:

o Explore the effects of chronic, repeated dosing.
o ldentify the optimal dosage.
o Test efficacy in clinical populations (e.g., Mild Cognitive Impairment, Alzheimer's disease).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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